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Compound of Interest

Compound Name: C.I.Solvent yellow 176

Cat. No.: B080745 Get Quote

Technical Support Center: C.I. Solvent Yellow
176
This technical support center provides essential information for researchers, scientists, and

drug development professionals on the best practices for handling and storing C.I. Solvent

Yellow 176.

Troubleshooting Guides
This section addresses specific issues that may be encountered during experiments involving

C.I. Solvent Yellow 176.
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Problem Possible Cause Solution

Inconsistent Coloration in

Experiments

1. Incomplete dissolution of the

dye.[1] 2. Degradation of the

dye due to excessive heat or

light exposure.[1][2] 3.

Incompatible solvent or

polymer system.[3]

1. Ensure the dye is fully

dissolved by selecting an

appropriate solvent (e.g.,

acetone, pyridine) and using

adequate mixing.[1][3] 2. Store

the dye in a cool, dry, and dark

place.[2] Avoid exceeding the

recommended heat resistance

temperature during

experiments.[1][4] 3. Verify the

compatibility of C.I. Solvent

Yellow 176 with your specific

experimental materials.[5]

Precipitation of Dye from

Solution

1. The solution is

supersaturated. 2. Change in

temperature affecting solubility.

3. Use of an inappropriate

solvent.[3]

1. Prepare a fresh solution with

a lower concentration of the

dye. 2. Maintain a consistent

temperature during your

experiment. If warming was

required for dissolution, ensure

the solution remains at a

temperature that maintains

solubility. 3. C.I. Solvent Yellow

176 is insoluble in water and

ethanol.[3] Use recommended

solvents like acetone or

pyridine for dissolution.[3]

Unexpected Color Shift

1. pH of the medium. 2.

Presence of strong oxidizing or

reducing agents.[2]

1. Buffer the experimental

medium to maintain a stable

pH. 2. Avoid using strong

oxidizing or reducing agents in

conjunction with the dye, as

they are incompatible.[2]

Difficulty in Dissolving the

Powder

1. Use of an incorrect solvent.

[3] 2. Insufficient mixing or

1. Refer to the solubility data

and use a solvent in which C.I.
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sonication. Solvent Yellow 176 is soluble,

such as acetone or pyridine.[3]

2. Employ mechanical stirring

or sonication to aid the

dissolution process.

Frequently Asked Questions (FAQs)
Handling and Storage

What are the primary hazards associated with C.I. Solvent Yellow 176? C.I. Solvent Yellow

176 may cause eye, skin, and respiratory tract irritation.[2] It is harmful if swallowed and may

cause stomach discomfort.[2] It is important to minimize dust generation and accumulation

when handling the powder.[2]

What personal protective equipment (PPE) should be worn when handling C.I. Solvent

Yellow 176? It is recommended to wear an approved respirator, chemical safety goggles,

and rubber gloves.[2] Work should be conducted in a chemical fume hood.[2]

What are the recommended storage conditions for C.I. Solvent Yellow 176? Store in a cool,

dry place in tightly sealed, light-resistant containers.[2] In the continental US, room

temperature storage is generally acceptable.[6]

How should I dispose of C.I. Solvent Yellow 176 waste? Waste disposal methods must

comply with local and state regulations.[7] Chemical waste generators must determine if the

discarded chemical is classified as hazardous waste.[2] Generally, it should be disposed of in

a suitable, labeled disposal container.[2][8]

Properties and Use

What is the chemical formula and molecular weight of C.I. Solvent Yellow 176? The chemical

formula is C18H10BrNO3, and the molecular weight is 368.18 g/mol .[2][9]

In which solvents is C.I. Solvent Yellow 176 soluble? It is soluble in acetone, pyridine, and

sulfuric acid, but insoluble in ethanol and water.[3]
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What is the melting point of C.I. Solvent Yellow 176? The melting point is approximately

218°C.[3][10]

Quantitative Data Summary
Physical and Chemical Properties

Property Value Reference

Chemical Formula C18H10BrNO3 [2][9]

Molecular Weight 368.18 g/mol [2][9]

Appearance Yellow Powder [2][3]

Melting Point 218 °C [3][10]

Heat Resistance and Light Fastness

In Medium Heat Resistance
Light Fastness
(Grade 1-8)

Reference

PS 280-300 °C 7-8 [1][3]

ABS 300 °C - [1]

PC 320 °C - [1]

PET 300 °C - [1]

Solubility in Organic Solvents at 20°C
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Solvent Solubility (g/L) Reference

Acetone 0.2 [1]

Butyl Acetate 0.2 [1]

Methylbenzene 0.6 [1]

Dichloromethane 0.3 [1]

Ethylalcohol 0.1 [1]

Experimental Protocols
General Protocol for Preparation of a Stock Solution

This protocol outlines a general procedure for preparing a stock solution of C.I. Solvent Yellow

176 for use in laboratory experiments.

Materials:

C.I. Solvent Yellow 176 powder

Appropriate solvent (e.g., Acetone, Pyridine)

Volumetric flask

Magnetic stirrer and stir bar or sonicator

Analytical balance

Personal Protective Equipment (PPE): chemical safety goggles, gloves, lab coat.

Procedure:

1. Work within a certified chemical fume hood.

2. Don appropriate PPE.

3. Weigh the desired amount of C.I. Solvent Yellow 176 powder using an analytical balance.
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4. Carefully transfer the powder to the volumetric flask.

5. Add a small amount of the chosen solvent to the flask to wet the powder.

6. Gently swirl the flask or place it on a magnetic stirrer to begin the dissolution process.

Sonication can also be used to aid dissolution.

7. Once the powder is dispersed, add more solvent until the flask is approximately half-full.

8. Continue stirring or sonicating until all the powder has completely dissolved.

9. Bring the solution to the final volume with the solvent.

10. Cap the flask and invert it several times to ensure the solution is homogeneous.

11. Store the stock solution in a tightly sealed, light-resistant container in a cool, dry place.

Visualizations
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Workflow for Handling a C.I. Solvent Yellow 176 Spill

Spill Occurs

Assess Spill Size and Risk

Don Appropriate PPE
(Gloves, Goggles, Respirator)

Contain the Spill
(Use absorbent material)

Clean Up Spill
(Vacuum or sweep material)

Place in a Labeled
Hazardous Waste Container

Decontaminate the Area

Dispose of Waste
(Follow institutional guidelines)

Spill Handled

Click to download full resolution via product page

Caption: Workflow for handling a C.I. Solvent Yellow 176 spill.
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Decision Logic for Handling and Storing C.I. Solvent Yellow 176

Receive Compound

Review Safety Data Sheet (SDS)

Select Storage Location

Cool, Dry, Dark Place

Yes

Tightly Sealed Container

Prepare for Handling

Work in Fume Hood

Yes

Wear Appropriate PPE

Use in Experiment

Dispose of Waste Properly

Process Complete

Click to download full resolution via product page

Caption: Decision logic for handling and storing C.I. Solvent Yellow 176.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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